Cas no 2089378-19-6 (6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL)

• Product Name: 6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL
• CAS No: 2089378-19-6
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 5584876
• Update Time: 2025-05-22

6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL
• 6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE

• Inchi： 1S/C10H12BrNO.ClH/c1-6-4-10-7(5-8(6)11)9(12)2-3-13-10;/h4-5,9H,2-3,12H2,1H3;1H
• InChI Key： DRZKRBMTFWPBMF-UHFFFAOYSA-N
• SMILES： NC1CCOC2=CC(C)=C(Br)C=C12.Cl

Additional information on 6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL

6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL: A Comprehensive Overview

The compound with CAS No 2089378-19-6, commonly referred to as 6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically a benzopyran derivative, which has garnered attention due to its unique structural features and functional groups. Recent advancements in synthetic chemistry and materials science have further highlighted its importance in drug discovery and advanced material synthesis.

6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL is characterized by its complex molecular structure, which includes a bromine atom at the sixth position, a methyl group at the seventh position, and an amine group at the fourth position of the benzopyran ring system. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical transformations. The hydrochloride salt form (HCL) further enhances its solubility and stability under different reaction conditions.

Recent studies have demonstrated that 6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE-HCL exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and antioxidant activities. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders. Its ability to modulate key cellular pathways involved in inflammation and oxidative damage has been extensively documented in peer-reviewed journals.

In addition to its pharmacological applications, 6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN has also found relevance in materials science. The compound's aromatic ring system and functional groups make it an ideal candidate for use in organic electronics and optoelectronic devices. Recent breakthroughs in nanotechnology have leveraged its structural integrity to develop advanced materials with enhanced conductivity and stability.

The synthesis of 6-BROMO